molecular formula C16H22N2O4 B5661057 2-(5-acetyl-2-isobutoxybenzyl)malonamide

2-(5-acetyl-2-isobutoxybenzyl)malonamide

Cat. No.: B5661057
M. Wt: 306.36 g/mol
InChI Key: FPLDAVADDQYEDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5-Acetyl-2-isobutoxybenzyl)malonamide is a malonamide derivative characterized by a central malonamide core (NH$2$C(O)CH$2$C(O)NH$_2$) substituted with a 5-acetyl-2-isobutoxybenzyl group. This structure confers unique physicochemical properties, including hydrogen-bonding capacity from the malonamide moiety and lipophilicity from the acetyl and isobutoxy substituents.

Synthetic routes for similar malonamides often involve condensation reactions between amines and activated esters, as seen in the preparation of malonamide-containing peptidomimetics or metal-binding conjugates .

Properties

IUPAC Name

2-[[5-acetyl-2-(2-methylpropoxy)phenyl]methyl]propanediamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H22N2O4/c1-9(2)8-22-14-5-4-11(10(3)19)6-12(14)7-13(15(17)20)16(18)21/h4-6,9,13H,7-8H2,1-3H3,(H2,17,20)(H2,18,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FPLDAVADDQYEDS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)COC1=C(C=C(C=C1)C(=O)C)CC(C(=O)N)C(=O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H22N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Malonamide Derivatives

Compound Key Substituents/Linkers Target Enzymes/Applications Potency (Ki or IC$_{50}$) Selectivity Notes
2-(5-Acetyl-2-isobutoxybenzyl)malonamide 5-Acetyl, 2-isobutoxybenzyl Hypothesized: Factor Xa, AChE/BChE* N/A (extrapolated) Likely enhanced solubility vs. glycinamide analogs
Malonamide-linked fXa inhibitors (e.g., 19b, 22b) Meta-benzamidine (P1), 2',4'-difluoro-biphenyl (P4) Factor Xa, AChE/BChE Low nM (Factor Xa), µM (AChE/BChE) High fXa selectivity (>1000x vs. thrombin)
Glycinamide-linked fXa inhibitors Glycinamide linker Factor Xa ~10-fold weaker than malonamide analogs Reduced selectivity
Diethyl 2-(N-Boc-amino)malonate Ethoxyethoxyethyl, tert-butoxycarbonyl Metal chelation/imaging probes N/A Designed for radiopharmaceutical use

*Hypothesized based on structural similarity to compounds in .

Key Research Findings and Implications

Malonamide vs. Glycinamide Linkers : Malonamide-based inhibitors exhibit superior Factor Xa potency and selectivity due to their conformational flexibility and enhanced enzyme interactions .

Substituent Effects : Bulky, electron-deficient groups (e.g., 2',4'-difluoro-biphenyl in or 5-acetyl in the target compound) improve target engagement by filling hydrophobic enzyme pockets.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.